5,5,5-Trifluoro-4-([((4-[(methoxycarbonyl)amino]phenyl)sulfonyl)amino]methyl)pentanoic acid

• IUPAC Name: 5,5,5-trifluoro-4-[[[4-(methoxycarbonylamino)phenyl]sulfonylamino]methyl]pentanoic acid
• InChI: InChI=1S/C14H17F3N2O6S/c1-25-13(22)19-10-3-5-11(6-4-10)26(23,24)18-8-9(14(15,16)17)2-7-12(20)21/h3-6,9,18H,2,7-8H2,1H3,(H,19,22)(H,20,21)
• InChI Key: KUDMRWQDGRNBIN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC(CCC(=O)O)C(F)(F)F
• Molecular Formula: C14H17F3N2O6S
• Molecular Weight: 398.36 g/mol
• CAS No.: 300713-88-6

Description

5,5,5-Trifluoro-4-([((4-[(methoxycarbonyl)amino]phenyl)sulfonyl)amino]methyl)pentanoic acid is a useful research compound. Its molecular formula is C14H17F3N2O6S and its molecular weight is 398.36g/mol. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

Fluvoxamine, a compound related to the chemical structure of interest, has been labeled with carbon-11 for use as a potential radioligand in positron emission tomography (PET) imaging. This application aims to assess serotonin uptake sites in the human brain, which is crucial for understanding various neurological conditions and the effects of antidepressants (Matarrese et al., 1997).

Synthesis of Constituent Amino Acids in Toxins

The chemical structure closely resembles that of compounds involved in the synthesis of L-2-amino-5-arylpentanoic acids, which are key amino acids in AM-toxins. These toxins play a significant role in the pathogenicity of certain fungi, making this area of research critical for understanding plant diseases and developing protective measures (Shimohigashi et al., 1976).

Nanofiltration Membrane Development

Sulfonated aromatic diamine monomers, similar in functionality to the compound , have been synthesized and used to create novel thin-film composite (TFC) nanofiltration (NF) membranes. These membranes show improved water flux and dye rejection capabilities, making them valuable for water treatment technologies (Liu et al., 2012).

EP1 Receptor Antagonist Development

Compounds structurally related to the specified chemical have been studied for their potential as EP1 receptor selective antagonists. Such research is crucial for developing new therapeutic agents targeting prostaglandin-associated physiological and pathological processes (Naganawa et al., 2006).